Cas no 2877628-96-9 (6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline)

• Product Name: 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline
• CAS No: 2877628-96-9
• MF: C₁₄H₁₇ClN₄O₂S
• MW: 340.828380346298
• CID: 5327922
• PubChem ID: 165435766
• Update Time: 2025-05-19

6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2877628-96-9
• 6-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline
• F6743-9040
• AKOS040862135
• 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline

• Inchi： 1S/C14H17ClN4O2S/c1-22(20,21)19-6-2-5-18(7-8-19)14-10-16-13-9-11(15)3-4-12(13)17-14/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： JPVSSIFTRFDUML-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CC(=N2)N1CCCN(CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 340.0760747g/mol
• Monoisotopic Mass: 340.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.8Ų

Additional information on 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline

Research Brief on 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline (CAS: 2877628-96-9): Recent Advances and Applications

In recent years, the compound 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline (CAS: 2877628-96-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoxaline derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. The unique structural features of this compound, including the chloro-substituted quinoxaline core and the 4-methanesulfonyl-1,4-diazepane moiety, contribute to its diverse biological activities and pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline. One area of particular interest is its potential as a kinase inhibitor, with several research groups investigating its ability to modulate key signaling pathways involved in cancer progression and inflammation. Preliminary in vitro studies have demonstrated significant inhibitory activity against selected protein kinases, suggesting its potential as a lead compound for further optimization.

The synthesis and characterization of 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline have been extensively studied, with recent publications describing improved synthetic routes that enhance yield and purity. Advanced analytical techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm the structural integrity of this compound. These methodological advances have facilitated more reliable production and quality control processes for research and potential clinical applications.

In the context of drug discovery, structure-activity relationship (SAR) studies involving 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline have provided valuable insights into the pharmacophore requirements for optimal biological activity. Researchers have systematically modified various functional groups on the quinoxaline scaffold to identify key structural elements responsible for target binding and selectivity. These findings are informing the design of next-generation compounds with improved pharmacological profiles.

Recent preclinical investigations have explored the pharmacokinetic properties of 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed favorable drug-like properties, such as reasonable metabolic stability and acceptable bioavailability, supporting its potential as a viable drug candidate. However, further optimization may be required to address certain challenges related to solubility and tissue penetration.

The safety profile of 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline has been evaluated in various toxicity studies. Initial results indicate a manageable safety window, with dose-dependent effects observed in some organ systems. These findings are guiding the development of appropriate dosing regimens for future clinical evaluation. Comprehensive toxicological assessments continue to be an active area of research for this compound.

Looking forward, the potential applications of 6-Chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoxaline extend beyond its current investigational uses. Several research groups are exploring its utility in combination therapies and as a molecular probe for studying biological pathways. The compound's versatility and demonstrated biological activity position it as an important tool for both basic research and drug development in the chemical biology and pharmaceutical fields.